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Compound of Interest

Compound Name: 1,2-Bis(hydroxyimino)cyclohexane

Cat. No.: B146463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic

properties and synthesis of 1,2-Bis(hydroxyimino)cyclohexane, also known as Nioxime. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, alongside a robust experimental protocol for its preparation.

Spectroscopic Data Analysis
The structural elucidation of 1,2-Bis(hydroxyimino)cyclohexane is critically supported by

various spectroscopic techniques. Below is a summary of the key data obtained from ¹H NMR,

¹³C NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the symmetrical nature of the 1,2-Bis(hydroxyimino)cyclohexane molecule, the NMR

spectra are relatively simple. The cyclohexane ring protons and carbons exhibit characteristic

chemical shifts.

¹H NMR Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b146463?utm_src=pdf-interest
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~10.5 Singlet (broad) 2H N-OH

~2.6 Multiplet 4H C3-H₂, C6-H₂

~1.7 Multiplet 4H C4-H₂, C5-H₂

¹³C NMR Data

Chemical Shift (δ) ppm Assignment

~155 C1, C2 (=N-OH)

~26 C3, C6

~24 C4, C5

Infrared (IR) Spectroscopy
The IR spectrum of 1,2-Bis(hydroxyimino)cyclohexane displays characteristic absorption

bands corresponding to its functional groups. The NIST WebBook provides a reference

spectrum for this compound.[1]

Wavenumber (cm⁻¹) Assignment

~3200 (broad) O-H stretch (hydroxyimino)

~2940, ~2860 C-H stretch (aliphatic)

~1650 C=N stretch (oxime)

~1450 CH₂ bend

~970 N-O stretch

Mass Spectrometry (MS)
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Electron ionization mass spectrometry of 1,2-Bis(hydroxyimino)cyclohexane reveals a

molecular ion peak corresponding to its molecular weight.[1] The fragmentation pattern is

consistent with the structure of the molecule.

m/z Assignment

142 [M]⁺ (Molecular Ion)

125 [M - OH]⁺

112 [M - 2OH]⁺ or [M - N₂O]⁺

96 [M - NO₂H]⁺

Experimental Protocols
The synthesis of 1,2-Bis(hydroxyimino)cyclohexane is well-established and can be reliably

performed in a laboratory setting. The following protocol is adapted from a procedure published

in Organic Syntheses.

Synthesis of 1,2-Bis(hydroxyimino)cyclohexane
The synthesis is a two-step process starting from cyclohexanone. First, cyclohexanone is

oxidized to 1,2-cyclohexanedione, which is then converted to the dioxime.

Step 1: Preparation of 1,2-Cyclohexanedione

This step involves the selenium dioxide oxidation of cyclohexanone.

Materials: Cyclohexanone, Selenium Dioxide, Dioxane, Water.

Procedure: A solution of selenium dioxide in dioxane and water is added dropwise to

cyclohexanone with stirring and cooling. The reaction mixture is stirred for several hours. The

selenium byproduct is removed by filtration, and the filtrate is distilled under reduced

pressure to yield 1,2-cyclohexanedione.

Step 2: Preparation of 1,2-Bis(hydroxyimino)cyclohexane

This step involves the reaction of 1,2-cyclohexanedione with hydroxylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/135486147
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials: 1,2-Cyclohexanedione, Hydroxylammonium Chloride, Potassium Hydroxide,

Water, Ice.

Procedure: A solution of hydroxylamine is prepared by reacting hydroxylammonium chloride

with potassium hydroxide in an ice-water bath. To this solution, melted 1,2-cyclohexanedione

is added slowly with vigorous stirring. The resulting precipitate of 1,2-
Bis(hydroxyimino)cyclohexane is collected by filtration, washed with cold water, and dried.

Experimental Workflow
The following diagram illustrates the workflow for the synthesis and spectroscopic

characterization of 1,2-Bis(hydroxyimino)cyclohexane.

Synthesis and Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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